molecular formula C15H20ClN3O B8572208 4-(4-Methoxy-5-isoquinolyl)aminopiperidine hydrochloride CAS No. 651308-09-7

4-(4-Methoxy-5-isoquinolyl)aminopiperidine hydrochloride

Cat. No. B8572208
CAS RN: 651308-09-7
M. Wt: 293.79 g/mol
InChI Key: CDBZZWFJCJORFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methoxy-5-isoquinolyl)aminopiperidine hydrochloride is a useful research compound. Its molecular formula is C15H20ClN3O and its molecular weight is 293.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Methoxy-5-isoquinolyl)aminopiperidine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Methoxy-5-isoquinolyl)aminopiperidine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

651308-09-7

Product Name

4-(4-Methoxy-5-isoquinolyl)aminopiperidine hydrochloride

Molecular Formula

C15H20ClN3O

Molecular Weight

293.79 g/mol

IUPAC Name

4-methoxy-N-piperidin-4-ylisoquinolin-5-amine;hydrochloride

InChI

InChI=1S/C15H19N3O.ClH/c1-19-14-10-17-9-11-3-2-4-13(15(11)14)18-12-5-7-16-8-6-12;/h2-4,9-10,12,16,18H,5-8H2,1H3;1H

InChI Key

CDBZZWFJCJORFN-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=CN=C1)C=CC=C2NC3CCNCC3.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to the method of Example 1, Step C, deprotection was performed (50° C., 2 hours) by using Intermediate 96 (358 mg) and 10% hydrogen chloride/methanol solution (10 ml). The reaction mixture was cooled to room temperature, and then the solvent was evaporated under reduced pressure. The residue was added with methanol (2 ml) and diethyl ether (6 ml). The deposited precipitates were collected by filtration and washed with diethyl ether to obtain the title compound (336 mg) as light yellow powdery solid.
Name
Intermediate 96
Quantity
358 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

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